Cas no 2138192-42-2 (1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 2138192-42-2
• MF: C₁₂H₁₄BrN₃O₂S
• MW: 344.227460384369
• CID: 6148852
• PubChem ID: 165477567
• Update Time: 2025-05-20

1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• 1-[2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
• EN300-1074444
• 2138192-42-2

• Inchi： 1S/C12H14BrN3O2S/c1-8(14)11-4-3-9(5-12(11)13)16-7-10(6-15-16)19(2,17)18/h3-8H,14H2,1-2H3
• InChI Key： AGVMYTKCXFKBTQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)N)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 342.99901g/mol
• Monoisotopic Mass: 342.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Comprehensive Overview of 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2138192-42-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2138192-42-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways. The presence of a bromo substituent and a methanesulfonyl group in its structure enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

The chemical properties of 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine are closely tied to its molecular architecture. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in drug design. This moiety is often employed to improve pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the bromine atom serves as a handle for further functionalization via cross-coupling reactions, which are widely used in the synthesis of complex molecules. The methanesulfonyl group, on the other hand, can influence the electronic properties of the compound, thereby modulating its interaction with biological targets.

One of the most compelling aspects of 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine is its potential application in the treatment of inflammatory and autoimmune diseases. Recent studies have highlighted the role of pyrazole-containing compounds in modulating immune responses. For instance, molecules with similar frameworks have shown efficacy in inhibiting key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). Given the growing prevalence of chronic inflammatory conditions, the demand for innovative therapeutic agents like this compound is expected to rise. Researchers are also exploring its utility in oncology, where its ability to interfere with cell signaling pathways could lead to the development of targeted cancer therapies.

The synthesis of 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine involves multi-step organic reactions, often starting from commercially available precursors. A common approach includes the bromination of a phenol derivative, followed by the introduction of the pyrazole ring via nucleophilic substitution. The methanesulfonyl group is typically incorporated in the final steps to ensure optimal yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structural integrity. These synthetic methodologies are continually refined to enhance efficiency and scalability, catering to the needs of industrial-scale production.

From a market perspective, 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine is gaining traction as a key intermediate in the pharmaceutical industry. The global push for personalized medicine and targeted therapies has spurred interest in specialized chemical building blocks like this compound. Companies engaged in contract research and manufacturing services (CRAMS) are actively stocking this molecule to meet the demands of drug development programs. Furthermore, the compound's compatibility with green chemistry principles—such as the use of eco-friendly solvents and catalysts—aligns with the industry's sustainability goals, making it an attractive option for environmentally conscious manufacturers.

In the realm of academic research, 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine serves as a valuable tool for investigating structure-activity relationships (SAR). Scientists are leveraging this compound to design and optimize new drug candidates with improved efficacy and safety profiles. The integration of computational modeling and artificial intelligence (AI) in drug discovery has further accelerated the exploration of its potential applications. By simulating molecular interactions and predicting biological outcomes, researchers can identify promising derivatives of this compound for further experimental validation.

Safety and regulatory considerations are paramount when working with 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine. While it is not classified as a hazardous substance under current guidelines, proper handling procedures must be followed to ensure workplace safety. Material safety data sheets (MSDS) provide detailed information on its physical and chemical properties, as well as recommended protective measures. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for its use in pharmaceutical applications, ensuring that the final products meet the required quality and safety benchmarks.

Looking ahead, the future of 1-2-bromo-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine appears promising. As the pharmaceutical industry continues to innovate, the demand for specialized intermediates like this compound is expected to grow. Its versatility in drug design, coupled with advancements in synthetic methodologies, positions it as a critical component in the development of next-generation therapeutics. Whether in academia or industry, this molecule is poised to make significant contributions to the field of medicinal chemistry, addressing unmet medical needs and improving patient outcomes.